Cas no 879930-20-8 (1-(3,5-dimethylphenyl)-3-(4-nitrophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione)

• Product Name: 1-(3,5-dimethylphenyl)-3-(4-nitrophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione
• CAS No: 879930-20-8
• MF: C₁₉H₁₉N₃O₅S
• MW: 401.43626332283
• CID: 5556490
• Update Time: 2025-10-30

1-(3,5-dimethylphenyl)-3-(4-nitrophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethylphenyl)-1-(4-nitrophenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d]imidazol-2-one
• 1H-Thieno[3,4-d]imidazol-2(3H)-one, 1-(3,5-dimethylphenyl)tetrahydro-3-(4-nitrophenyl)-, 5,5-dioxide
• 1-(3,5-dimethylphenyl)-3-(4-nitrophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione

• Inchi： 1S/C19H19N3O5S/c1-12-7-13(2)9-16(8-12)21-18-11-28(26,27)10-17(18)20(19(21)23)14-3-5-15(6-4-14)22(24)25/h3-9,17-18H,10-11H2,1-2H3
• InChI Key： VYVZQJKUYYPXIG-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=C([N+]([O-])=O)C=C2)C2CS(=O)(=O)CC2N1C1=CC(C)=CC(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Phenylimidazolidines

Additional information on 1-(3,5-dimethylphenyl)-3-(4-nitrophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione

Introduction to 1-(3,5-dimethylphenyl)-3-(4-nitrophenyl)-hexahydro-1H-5λ⁶-thieno[3,4-d]imidazole-2,5,5-trione (CAS No. 879930-20-8)

1-(3,5-dimethylphenyl)-3-(4-nitrophenyl)-hexahydro-1H-5λ⁶-thieno[3,4-d]imidazole-2,5,5-trione (CAS No. 879930-20-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thienoimidazoles, which are known for their diverse pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities.

The molecular structure of 1-(3,5-dimethylphenyl)-3-(4-nitrophenyl)-hexahydro-1H-5λ⁶-thieno[3,4-d]imidazole-2,5,5-trione is characterized by a hexahydro-thienoimidazole core fused with a nitrophenyl and a dimethylphenyl substituent. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The nitro group is particularly noteworthy for its ability to undergo reduction reactions, which can lead to the formation of active metabolites with enhanced biological activity.

Recent studies have highlighted the potential of 1-(3,5-dimethylphenyl)-3-(4-nitrophenyl)-hexahydro-1H-5λ⁶-thieno[3,4-d]imidazole-2,5,5-trione in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 1-(3,5-dimethylphenyl)-3-(4-nitrophenyl)-hexahydro-1H-5λ⁶-thieno[3,4-d]imidazole-2,5,5-trione has shown promising antiviral activity against several viral strains. A research team from the University of California reported in the Virology Journal that this compound effectively inhibits the replication of human cytomegalovirus (HCMV) by interfering with viral DNA synthesis. The antiviral mechanism is believed to involve the disruption of viral protein interactions and the inhibition of viral enzyme activities.

The anticancer potential of 1-(3,5-dimethylphenyl)-3-(4-nitrophenyl)-hexahydro-1H-5λ⁶-thieno[3,4-d]imidazole-2,5,5-trione has also been explored in preclinical studies. A study published in the Cancer Research journal in 2022 found that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to target specific cellular pathways involved in cancer cell survival and proliferation.

The pharmacokinetic properties of 1-(3,5-dimethylphenyl)-3-(4-nitrophenyl)-hexahydro-1H-5λ⁶-thieno[3,4-d]imidazole-2,5,5-trione have been investigated to assess its suitability for therapeutic use. Preliminary data indicate that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These properties suggest that it could be developed into an effective oral medication for treating various diseases.

Safety and toxicity studies are essential for evaluating the potential risks associated with any new therapeutic agent. Initial toxicity assessments have shown that 1-(3,5-dimethylphenyl)-3-(4-nitrophenyl)-hexahydro-1H-5λ⁶-thieno[3,4-d]imidazole-2,5,5-trione exhibits low toxicity at therapeutic doses. However, further long-term studies are required to fully understand its safety profile and potential side effects.

In conclusion, 1-(3,5-dimethylphenyl)-3-(4-nitrophenyl)-hexahydro-1H-5λ⁶-thieno[3,4-d]imidazole-2,5,5-trione (CAS No. 879930-20-8) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its use as a therapeutic agent.